Cas no 522596-59-4 (2-Amino-4-ethyl-5-methyl-N-3-(trifluoromethyl)-phenylthiophene-3-carboxamide)

• Product Name: 2-Amino-4-ethyl-5-methyl-N-3-(trifluoromethyl)-phenylthiophene-3-carboxamide
• CAS No: 522596-59-4
• MF: C₁₅H₁₅F₃N₂OS
• MW: 328.352612733841
• MDL: MFCD03468191
• CID: 4714951
• Update Time: 2025-05-21

2-Amino-4-ethyl-5-methyl-N-3-(trifluoromethyl)-phenylthiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-amino-4-ethyl-5-methyl-N-[3-(trifluoromethyl)phenyl]thiophene-3-carboxamide
• 2-Amino-4-ethyl-5-methyl-N-[3-(trifluoromethyl)-phenyl]thiophene-3-carboxamide
• 2-Amino-4-ethyl-5-methyl-N-(3-(trifluoromethyl)phenyl)thiophene-3-carboxamide
• STK450108
• BBL017565
• R7743
• ST50832461
• (2-amino-4-ethyl-5-methyl(3-thienyl))-N-[3-(trifluoromethyl)phenyl]carboxamide
• 2-Amino-4-ethyl-5-methyl-N-3-(trifluoromethyl)-phenylthiophene-3-carboxamide

• MDL： MFCD03468191
• Inchi： 1S/C15H15F3N2OS/c1-3-11-8(2)22-13(19)12(11)14(21)20-10-6-4-5-9(7-10)15(16,17)18/h4-7H,3,19H2,1-2H3,(H,20,21)
• InChI Key： ZNHXTNWBZDMBFS-UHFFFAOYSA-N
• SMILES： S1C(=C(C(NC2C=CC=C(C(F)(F)F)C=2)=O)C(=C1C)CC)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 405
• Topological Polar Surface Area: 83.4

Additional information on 2-Amino-4-ethyl-5-methyl-N-3-(trifluoromethyl)-phenylthiophene-3-carboxamide

Research Brief on 2-Amino-4-ethyl-5-methyl-N-3-(trifluoromethyl)-phenylthiophene-3-carboxamide (CAS: 522596-59-4)

2-Amino-4-ethyl-5-methyl-N-3-(trifluoromethyl)-phenylthiophene-3-carboxamide (CAS: 522596-59-4) is a thiophene-based small molecule that has garnered significant attention in recent years due to its potential therapeutic applications. This compound, characterized by its unique trifluoromethylphenyl and carboxamide functional groups, has been investigated for its role in modulating various biological pathways, particularly in the context of inflammation and oncology. Recent studies have explored its mechanism of action, pharmacokinetics, and efficacy in preclinical models, positioning it as a promising candidate for further drug development.

Recent research has focused on the compound's interaction with key cellular targets, including kinases and nuclear receptors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2-Amino-4-ethyl-5-methyl-N-3-(trifluoromethyl)-phenylthiophene-3-carboxamide exhibits potent inhibitory activity against a subset of protein kinases involved in inflammatory signaling pathways. The study utilized X-ray crystallography to elucidate the binding mode of the compound within the ATP-binding pocket of these kinases, providing a structural basis for its selectivity and potency. These findings suggest potential applications in autoimmune diseases and chronic inflammatory conditions.

In the oncology domain, a 2024 preclinical study highlighted the compound's ability to induce apoptosis in certain cancer cell lines, particularly those with dysregulated kinase activity. The study, conducted in collaboration with several academic institutions, employed high-throughput screening and transcriptomic analysis to identify the compound's impact on downstream signaling cascades. Notably, the research revealed a synergistic effect when combined with existing chemotherapeutic agents, opening avenues for combination therapy strategies. However, further in vivo studies are required to validate these findings and assess potential toxicity profiles.

Pharmacokinetic studies of 2-Amino-4-ethyl-5-methyl-N-3-(trifluoromethyl)-phenylthiophene-3-carboxamide have also progressed, with recent data indicating favorable oral bioavailability and metabolic stability in rodent models. A 2023 pharmacokinetic profiling study reported a half-life of approximately 8 hours and moderate plasma protein binding, suggesting potential for once-daily dosing in clinical settings. Nevertheless, challenges remain in optimizing its blood-brain barrier penetration, which could limit its utility in central nervous system disorders.

The synthesis and scale-up of this compound have been addressed in recent chemical engineering literature. A 2024 paper in Organic Process Research & Development described an improved synthetic route that enhances yield while reducing environmental impact through greener solvent systems. This advancement is critical for facilitating future clinical translation and commercial production, should the compound progress through development pipelines.

Looking forward, the research community anticipates the initiation of Phase I clinical trials for 2-Amino-4-ethyl-5-methyl-N-3-(trifluoromethyl)-phenylthiophene-3-carboxamide within the next two years, pending successful completion of current toxicology studies. The compound's dual potential in both inflammatory and oncological indications makes it a particularly interesting case study in targeted drug discovery. Continued research efforts will likely focus on biomarker identification to enable patient stratification and personalized medicine approaches.